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Compound of Interest

Compound Name: Fmoc-Thr(tBu)-ODHBT

Cat. No.: B1631844

In-Depth Technical Guide: Fmoc-Thr(tBu)-
ODHBT

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and structural composition of Fmoc-Thr(tBu)-ODHBT, a key reagent in solid-phase peptide
synthesis (SPPS).

Core Compound Data

Fmoc-Thr(tBu)-ODHBT is a derivative of the amino acid threonine, which is strategically
protected for use in the stepwise assembly of peptides. The fluorenylmethyloxycarbonyl (Fmoc)
group provides temporary protection of the alpha-amino group, while the tert-butyl (tBu) group
shields the side-chain hydroxyl function. The 3-hydroxy-3,4-dihydro-4-oxo-1,2,3-benzotriazine
(ODHBT) ester serves as an activated leaving group to facilitate efficient peptide bond
formation.

Below is a summary of the key quantitative data for this compound:
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Property Value Citation(s)
Molecular Weight 542.58 g/mol [1]
Chemical Formula C30H30N406 [1]
CAS Number 119767-84-9 [1]

Molecular Structure and Composition

The structure of Fmoc-Thr(tBu)-ODHBT is comprised of four key chemical moieties. The
logical relationship between these components is illustrated in the diagram below.
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Logical relationship of Fmoc-Thr(tBu)-ODHBT components.

Experimental Protocols

Representative Synthesis of an Fmoc-Amino Acid-ODHBT Ester

While a specific protocol for the industrial synthesis of Fmoc-Thr(tBu)-ODHBT is proprietary,
the following represents a general and widely applicable laboratory procedure for the synthesis
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of Fmoc-amino acid-ODHBT esters from the corresponding Fmoc-amino acid. This process
involves an esterification reaction facilitated by a coupling agent.

Materials:

Fmoc-Thr(tBu)-OH

e 3-Hydroxy-3,4-dihydro-4-oxo-1,2,3-benzotriazine (HOOBt or ODHBT)

e N,N'-Dicyclohexylcarbodiimide (DCC)

e Dichloromethane (DCM), anhydrous

e N,N-Dimethylformamide (DMF), anhydrous

o Ethyl acetate

¢ Hexanes

e Magnesium sulfate (MgS0Oa4), anhydrous

e Argon or Nitrogen gas (for inert atmosphere)

Procedure:

e Reaction Setup: In a round-bottom flask under an inert atmosphere (argon or nitrogen),
dissolve Fmoc-Thr(tBu)-OH (1 equivalent) and 3-Hydroxy-3,4-dihydro-4-oxo-1,2,3-
benzotriazine (1 equivalent) in anhydrous dichloromethane (DCM) or a mixture of DCM and
a minimal amount of N,N-dimethylformamide (DMF) to ensure complete dissolution.

e Coupling Agent Addition: Cool the solution to 0 °C in an ice bath. To this stirred solution, add
a solution of N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equivalents) in anhydrous DCM
dropwise over 15-20 minutes.

e Reaction: Allow the reaction mixture to stir at 0 °C for 1-2 hours and then let it warm to room
temperature. The reaction is typically stirred for an additional 12-24 hours. The formation of a
white precipitate, dicyclohexylurea (DCU), indicates the progress of the reaction.
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o Workup and Purification:
o Filter the reaction mixture to remove the precipitated DCU.

o Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by
water, and finally a saturated aqueous solution of sodium chloride (brine).

o Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and concentrate
under reduced pressure to obtain the crude product.

o The crude product can be further purified by recrystallization from a suitable solvent
system, such as ethyl acetate/hexanes, to yield the pure Fmoc-Thr(tBu)-ODHBT.

Analytical Characterization:

The identity and purity of the synthesized Fmoc-Thr(tBu)-ODHBT can be confirmed using
standard analytical techniques:

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.
e Mass Spectrometry (MS): To confirm the molecular weight.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To verify the chemical
structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1631844#fmoc-thr-tbu-odhbt-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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